Cas no 7423-11-2 (2-Pyrazoline, 1,4,5-trimethyl-)

• Product Name: 2-Pyrazoline, 1,4,5-trimethyl-
• CAS No: 7423-11-2
• MF: C₆H₁₂N₂
• MW: 112.1729
• CID: 4738453
• PubChem ID: 566205
• Update Time: 2024-03-01

2-Pyrazoline, 1,4,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4,5-Trimethyl-2-pyrazoline
• 2-Pyrazoline, 1,4,5-trimethyl-
• QZXPNIFNBFPOML-UHFFFAOYSA-N
• 1,4,5-Trimethyl-.DELTA.[2]-pyrazoline
• 1,4,5-Trimethyl-4,5-dihydro-1H-pyrazole #

• Inchi： 1S/C6H12N2/c1-5-4-7-8(3)6(5)2/h4-6H,1-3H3
• InChI Key： QZXPNIFNBFPOML-UHFFFAOYSA-N
• SMILES： N1(C([H])([H])[H])C([H])(C([H])([H])[H])C([H])(C([H])([H])[H])C([H])=N1

Computed Properties

• Exact Mass: 112.100048391g/mol
• Monoisotopic Mass: 112.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.6
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines